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CAS No.: 104777-68-6

Cat. No.: S539855

Get Quote

The table below summarizes the key details found in the search results, which are primarily related to the

compound's handling and safety profile.

Aspect Available Information Source

Product Form Supplied as a solid, for research use only. [1]

Storage
(Solid)

Store at -20°C. [1]

Acute Oral
Toxicity

No observed adverse effect level (NOAEL) in rats is >2000 mg/kg in a 90-

day study.

[2]

Key Gaps No data found on stability in solution (e.g., in DMSO, buffers), degradation

kinetics, or optimal solution storage conditions.

-

How to Proceed Without Published Data

Since pre-existing stability data is not readily available, you will need to generate this information

experimentally. Here are some recommended steps:

Consult the Manufacturer Directly: The most straightforward action is to contact the suppliers of

Plantamajoside (e.g., RayBiotech and others) for any in-house Certificate of Analysis (CoA) or
technical data sheets that may contain stability information not published in the open literature.
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Design a Stability Study: In the absence of manufacturer data, you can establish your own stability

profile. A standard approach involves:
Prepare a stock solution of Plantamajoside in a commonly used solvent like DMSO.

Aliquot and store these aliquots under different conditions: e.g., 4°C, -20°C, and -80°C.
Protect some aliquots from light to test photosensitivity.

Analyze over time (e.g., 0, 1, 2, 4 weeks, 3 months) using a validated method like HPLC-UV
or LC-MS to monitor the peak area of Plantamajoside against a fresh standard. Any significant

decrease in concentration or appearance of new peaks indicates degradation.
Establish a Standard In-Lab Protocol: Based on your findings, you can create a standard operating

procedure. A conservative, general-purpose workflow for handling such compounds is illustrated
below.

Suggested General Workflow for Handling

Given the lack of specific data, the following diagram outlines a cautious and general approach for preparing

and storing Plantamajoside solutions based on common laboratory practices for sensitive biochemicals. You

can use this as a starting point and refine it once you have experimental data.
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Plantamajoside Powder

Prepare stock solution
in recommended solvent

Aliquot into single-use vials

Store aliquots at -20°C
or lower

Thaw one aliquot as needed

Use immediately
and discard excess

 Key Considerations

Keep tightly sealed
to prevent moisture Protect from light Avoid repeated

freeze-thaw cycles
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[Online PDF]. Available at: [https://www.smolecule.com/products/b539855#plantamajoside-stability-in-

solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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